Cas no 1805057-03-7 (Ethyl 3-cyano-4-formyl-2-nitrophenylacetate)
Ethyl 3-cyano-4-formyl-2-nitrophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-cyano-4-formyl-2-nitrophenylacetate
-
- Inchi: 1S/C12H10N2O5/c1-2-19-11(16)5-8-3-4-9(7-15)10(6-13)12(8)14(17)18/h3-4,7H,2,5H2,1H3
- InChI Key: YPKFKFPCGKLFLA-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1C=CC(C=O)=C(C#N)C=1[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 408
- XLogP3: 1.1
- Topological Polar Surface Area: 113
Ethyl 3-cyano-4-formyl-2-nitrophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015021555-1g |
Ethyl 3-cyano-4-formyl-2-nitrophenylacetate |
1805057-03-7 | 97% | 1g |
1,564.50 USD | 2021-06-18 |
Ethyl 3-cyano-4-formyl-2-nitrophenylacetate Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on Ethyl 3-cyano-4-formyl-2-nitrophenylacetate
Ethyl 3-cyano-4-formyl-2-nitrophenylacetate (CAS No. 1805057-03-7): A Comprehensive Overview
Ethyl 3-cyano-4-formyl-2-nitrophenylacetate (CAS No. 1805057-03-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in various synthetic pathways and biological studies. Its molecular structure, which includes a nitro group, a cyano group, and a formyl group, makes it a versatile intermediate in the synthesis of more complex molecules.
The chemical properties of Ethyl 3-cyano-4-formyl-2-nitrophenylacetate make it particularly useful in the development of novel pharmaceutical agents. The presence of multiple reactive sites allows for diverse functionalization, enabling chemists to tailor its properties for specific applications. For instance, the formyl group can participate in condensation reactions, while the cyano group offers opportunities for further derivatization into amides or carboxylic acids.
In recent years, there has been a growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group in Ethyl 3-cyano-4-formyl-2-nitrophenylacetate is known to exhibit various biological activities, including anti-inflammatory and antimicrobial properties. Researchers have been investigating how modifications around this nitro group can enhance or alter these effects, leading to the discovery of new therapeutic candidates.
One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. The combination of a cyano group and a formyl group provides multiple points for chemical manipulation, allowing for the synthesis of structurally diverse derivatives. These derivatives can then be screened for their biological activity, providing valuable insights into potential drug targets.
The synthesis of Ethyl 3-cyano-4-formyl-2-nitrophenylacetate involves several key steps that highlight its complexity and the expertise required to produce it efficiently. The process typically begins with the nitration of a phenolic precursor, followed by cyanation and formylation to introduce the characteristic functional groups. Each step must be carefully controlled to ensure high yield and purity, which are crucial for subsequent applications.
In academic research, this compound has been utilized in various studies aimed at understanding the mechanisms of action of nitroaromatic compounds. For example, researchers have employed computational methods to predict how Ethyl 3-cyano-4-formyl-2-nitrophenylacetate interacts with biological targets at the molecular level. These studies not only contribute to our fundamental understanding but also provide guidance for the design of more effective drugs.
The industrial significance of this compound cannot be overstated. Its use as an intermediate in drug synthesis has led to several patents and commercial products that have improved human health. As demand for specialized chemicals continues to grow, compounds like Ethyl 3-cyano-4-formyl-2-nitrophenylacetate are expected to play an increasingly important role in pharmaceutical manufacturing.
Environmental considerations are also an integral part of working with such compounds. While Ethyl 3-cyano-4-formyl-2-nitrophenylacetate itself is not classified as hazardous, proper handling and disposal procedures must be followed to minimize environmental impact. Researchers and manufacturers adhere to strict guidelines to ensure that their processes are sustainable and environmentally responsible.
The future prospects for this compound are promising, with ongoing research exploring new synthetic routes and applications. Advances in green chemistry have led to the development of more efficient and eco-friendly methods for producing these types of intermediates. Additionally, collaborations between academia and industry are fostering innovation that could lead to breakthroughs in drug discovery.
In conclusion, Ethyl 3-cyano-4-formyl-2-nitrophenylacetate (CAS No. 1805057-03-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structure and reactivity make it a valuable tool for chemists and biologists alike, contributing to advancements that improve human health and well-being.
1805057-03-7 (Ethyl 3-cyano-4-formyl-2-nitrophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)